Cas no 62271-21-0 (1H-Indazole, 3-methyl-1-[(4-methylphenyl)sulfonyl]-6-nitro-)

• Product Name: 1H-Indazole, 3-methyl-1-[(4-methylphenyl)sulfonyl]-6-nitro-
• CAS No: 62271-21-0
• MF: C₁₅H₁₃N₃O₄S
• MW: 331.346421957016
• CID: 451492
• PubChem ID: 12320664
• Update Time: 2025-04-19

1H-Indazole, 3-methyl-1-[(4-methylphenyl)sulfonyl]-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-methyl-1-[(4-methylphenyl)sulfonyl]-6-nitro-
• 3-methyl-1-(4-methylphenyl)sulfonyl-6-nitroindazole
• DTXSID90488474
• 3-Methyl-1-(4-methylbenzene-1-sulfonyl)-6-nitro-1H-indazole
• 62271-21-0
• 3-Methyl-6-nitro-1-tosyl-1H-indazole
• SCHEMBL1099850
• 3-methyl-6-nitro-1-(toluene-4-sulfonyl)-1H-indazole
• ZHTZQYXQQLAQDA-UHFFFAOYSA-N

• Inchi： 1S/C15H13N3O4S/c1-10-3-6-13(7-4-10)23(21,22)17-15-9-12(18(19)20)5-8-14(15)11(2)16-17/h3-9H,1-2H3
• InChI Key： ZHTZQYXQQLAQDA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2C=C(C=CC=2C(C)=N1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 331.06279
• Monoisotopic Mass: 331.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 95.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides